Cas no 49721-50-8 (Spermidine Phosphate)

• Product Name: Spermidine Phosphate
• CAS No: 49721-50-8
• MF: C₇H₂₂N₃O₄P
• MW: 243.241042613983
• MDL: MFCD00043283
• CID: 330665
• PubChem ID: 87575894
• Update Time: 2025-10-11

Spermidine Phosphate Chemical and Physical Properties

Names and Identifiers

• Spermidine Phosphate
• 1,4-Butanediamine, N-(3-aminopropyl)-, phosphate (2:3), hexahydrate
• SPERMIDINE PHOSPHATE HEXAHYDRATE
• SPERMIDINE PHOSPHATE SALT
• 4-butanediamine,n-(3-aminopropyl)-phosphate(2:3)
• bis[N-(3-ammoniopropyl)-N,N'-butan-1,4-diyldiammonio] trihydrogen triphosphate
• DISPERMIDINE TRIPHOSPHATE
• N-(3-AMINOPROPYL)-1,4-BUTANEDIAMINE PHOSPHATE
• N-(3-Aminopropyl)-1,4-butanediamine Phosphate Hexahydrate
• N-(3-AMINOPROPYL)TETRAMETHYLENEDIAMINE PHOSPHATE
• N-(3-Aminopropyl)tetramethylenediamine Phosphate Hexahydrate
• spdphosphate
• Spermidine hexahydrate phosphate salt
• ai3-51850

• MDL： MFCD00043283
• Inchi： 1S/C7H19N3.H3O4P/c8-4-1-2-6-10-7-3-5-9;1-5(2,3)4/h10H,1-9H2;(H3,1,2,3,4)
• InChI Key： LEYFIQPTQUZRIJ-UHFFFAOYSA-N
• SMILES： C(CCCN)NCCCN.P(O)(O)(O)=O

Computed Properties

• Exact Mass: 584.24600
• Monoisotopic Mass: 584.246481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 107
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: Not determined
• Topological Polar Surface Area: 361

Experimental Properties

• Color/Form: Crystalline, hygroscopic
• Density: Not available
• Melting Point: 200-210 °C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 390.85000
• LogP: 0.12460
• Solubility: Soluble in water.
• Vapor Pressure: Not available

Spermidine Phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-10
• RTECS：EJ7020000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Spermidine Phosphate

Spermidine Phosphate: A Comprehensive Overview

Spermidine Phosphate, also known as spermidine phosphate, is a biologically active compound with the CAS number 49721-50-8. It has garnered significant attention in recent years due to its diverse applications in the fields of biology, medicine, and nutrition. This compound is a derivative of spermidine, a polyamine that plays a crucial role in various cellular processes. The addition of phosphate groups to spermidine enhances its bioavailability and functionality, making it a valuable molecule for research and therapeutic purposes.

Recent studies have highlighted the potential of spermidine phosphate in combating age-related diseases. According to a 2023 study published in the journal Nature Aging, spermidine phosphate exhibits anti-aging properties by modulating cellular senescence and promoting autophagy. This finding has opened new avenues for its use in developing anti-aging interventions and treatments for age-related conditions such as neurodegenerative diseases and cardiovascular disorders.

In the realm of nutrition, spermidine phosphate has been explored as a dietary supplement to improve gut health and enhance overall well-being. Research conducted at the University of California, Los Angeles (UCLA) revealed that spermidine phosphate supplementation can increase the diversity of gut microbiota, which is essential for maintaining a healthy digestive system. This discovery has led to the incorporation of spermidine phosphate into functional foods and nutraceuticals targeting digestive health.

The pharmacological potential of spermidine phosphate extends to its role in cancer therapy. A 2023 study published in Cancer Research demonstrated that spermidine phosphate can inhibit the growth of cancer cells by inducing apoptosis and disrupting tumor microenvironments. These findings suggest that spermidine phosphate could serve as a novel adjunctive therapy in oncology, offering a natural and less toxic alternative to conventional chemotherapy.

Beyond its therapeutic applications, spermidine phosphate has also found utility in cosmetic science. Researchers at the Tokyo Institute of Technology have investigated its effects on skin health, revealing that spermidine phosphate can enhance skin elasticity and reduce oxidative stress-induced damage. These properties make it a promising ingredient for anti-aging skincare products, contributing to the development of innovative beauty solutions.

The production and characterization of spermidine phosphate involve advanced chemical synthesis techniques and rigorous analytical methods. Modern approaches such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the purity and stability of the compound. These advancements have facilitated large-scale production, making spermidine phosphate accessible for both research and commercial applications.

In conclusion, spermidine phosphate represents a multifaceted compound with immense potential across various scientific domains. Its ability to address age-related diseases, improve gut health, combat cancer, and enhance skincare underscores its significance as a versatile biological agent. As research continues to unravel its mechanisms of action and therapeutic applications, spermidine phosphate is poised to play an increasingly important role in advancing human health and well-being.